Cas no 173530-15-9 (Heptanamide, 6-methyl-3-oxo-)
Heptanamide, 6-methyl-3-oxo- structure
Product Name:Heptanamide, 6-methyl-3-oxo-
CAS No:173530-15-9
MF:C8H15NO2
MW:157.210202455521
CID:1358046
Update Time:2024-08-17
Heptanamide, 6-methyl-3-oxo- Chemical and Physical Properties
Names and Identifiers
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- Heptanamide, 6-methyl-3-oxo-
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- Inchi: 1S/C8H15NO2/c1-6(2)3-4-7(10)5-8(9)11/h6H,3-5H2,1-2H3,(H2,9,11)
- InChI Key: RQRDPLWYGFWKPM-UHFFFAOYSA-N
- SMILES: C(N)(=O)CC(=O)CCC(C)C
Computed Properties
- Exact Mass: 157.11035
Experimental Properties
- Density: 0.989±0.06 g/cm3(Predicted)
- Melting Point: 136 °C (decomp)
- Boiling Point: 291.1±23.0 °C(Predicted)
- PSA: 60.16
- pka: 12.38±0.46(Predicted)
Heptanamide, 6-methyl-3-oxo- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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